Cas no 468718-25-4 (Benzonitrile, 4-[2-(dimethylamino)ethenyl]-3-nitro-)

• Product Name: Benzonitrile, 4-[2-(dimethylamino)ethenyl]-3-nitro-
• CAS No: 468718-25-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 3991517
• PubChem ID: 894141
• Update Time: 2025-04-22

Benzonitrile, 4-[2-(dimethylamino)ethenyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[2-(dimethylamino)ethenyl]-3-nitro-
• DTXSID601237202
• SCHEMBL1799897
• 4-[2-(dimethylamino)ethenyl]-3-nitrobenzonitrile
• YVOLPLGZGYDRLU-UHFFFAOYSA-N
• 468718-25-4
• 4-(2-dimethylamino-vinyl)-3-nitro-benzonitrile

• Inchi： 1S/C11H11N3O2/c1-13(2)6-5-10-4-3-9(8-12)7-11(10)14(15)16/h3-7H,1-2H3
• InChI Key： YVOLPLGZGYDRLU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C=CN(C)C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 72.9Ų